2-Chloroamino-5-trifluoromethylpyridine
Cat. No. B8440266
M. Wt: 196.56 g/mol
InChI Key: NXCILKVBUPHKHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05491239
Procedure details
Into the same 300 ml four-necked flask as used in Example 1, 16.2 g (0.1 mol) of 2-amino-5-trifluoromethylpyridine prepared in the same manner as in step (1) of Example 1, 10.1 g (0.043 mol) of trichloroisocyanuric acid and 150 g of toluene were added, and the reaction was conducted at 110° C. for 3 hours under heating with stirring. During the reaction, formation of 2-chloroamino-5-trifluoromethylpyridine was confirmed. After completion of the reaction, the reaction mixture was cooled to room temperature, and 100 g of a 25% sodium hydroxide aqueous solution was added thereto and stirred. An aqueous layer and an oil layer were separated. A 20% hydrochloric acid aqueous solution was added to the oil layer, and the mixture was stirred. An aqueous layer and an oil layer were further separated. The aqueous layer was neutralized with a 25% sodium hydroxide aqueous solution. Precipitated slightly yellow crystals were collected by filtration and dried to obtain 17.6 g 2-amino-3-chloro- 5-trifluoromethylpyridine (purity as measured by liquid chromatography: 95%, yield: 85%).
Yield
85%
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]([F:11])([F:10])[F:9])=[CH:4][N:3]=1.[Cl:12]N1C(=O)N(Cl)C(=O)N(Cl)C1=O.ClNC1C=CC(C(F)(F)F)=CN=1.[OH-].[Na+]>C1(C)C=CC=CC=1>[NH2:1][C:2]1[C:7]([Cl:12])=[CH:6][C:5]([C:8]([F:9])([F:11])[F:10])=[CH:4][N:3]=1 |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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16.2 g
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Type
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reactant
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|
Smiles
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NC1=NC=C(C=C1)C(F)(F)F
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Step Two
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Name
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|
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Quantity
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10.1 g
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Type
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reactant
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Smiles
|
ClN1C(N(C(N(C1=O)Cl)=O)Cl)=O
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Name
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|
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Quantity
|
150 g
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|
Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClNC1=NC=C(C=C1)C(F)(F)F
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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|
Smiles
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[OH-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
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ADDITION
|
|
Details
|
were added
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TEMPERATURE
|
Type
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TEMPERATURE
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|
Details
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under heating
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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After completion of the reaction
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STIRRING
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Type
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STIRRING
|
|
Details
|
stirred
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
An aqueous layer and an oil layer were separated
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ADDITION
|
Type
|
ADDITION
|
|
Details
|
A 20% hydrochloric acid aqueous solution was added to the oil layer
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STIRRING
|
Type
|
STIRRING
|
|
Details
|
the mixture was stirred
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Precipitated slightly yellow crystals
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
were collected by filtration
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
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NC1=NC=C(C=C1Cl)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.6 g | |
| YIELD: PERCENTYIELD | 85% | |
| YIELD: CALCULATEDPERCENTYIELD | 208.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
